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Compound of Interest

Compound Name:
2-Chlorobenzene-1-sulfinyl

chloride

CAS No.: 1852086-12-4

Cat. No.: B2805601 Get Quote

Executive Summary
2-Chlorobenzenesulfonyl chloride (2-Cl-BSC) is a critical electrophilic intermediate used

extensively in the synthesis of sulfonamide-based pharmaceuticals, agrochemicals, and

protecting groups.[1] Its handling presents a distinct physicochemical paradox: while it is highly

soluble in a wide range of organic solvents, its chemical stability is compromised in protic

media.[1]

This guide provides a technical analysis of the solubility profile of 2-Cl-BSC, distinguishing

between thermodynamic solubility (dissolution) and chemical stability (solvolysis).[1] It is

designed to prevent common synthetic errors, specifically the inadvertent formation of sulfonate

esters in alcoholic solvents or hydrolysis in wet aprotic media.[1]

Physicochemical Profile & Critical Properties
Understanding the physical state of 2-Cl-BSC is a prerequisite for accurate solubility

measurement and handling.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2805601?utm_src=pdf-interest
https://cymitquimica.com/cas/98-09-9/
https://cymitquimica.com/cas/98-09-9/
https://cymitquimica.com/cas/98-09-9/
https://cymitquimica.com/cas/98-09-9/
https://cymitquimica.com/cas/98-09-9/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2805601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Technical Implication

CAS Number 2905-23-9 Unique Identifier

Molecular Weight 211.07 g/mol Stoichiometric calculations

Physical State Low-melting solid / Liquid

MP: 26–28 °C.[1][2][3][4] Often

exists as a supercooled liquid

or semi-solid at ambient lab

temperatures.[1]

Density 1.548 g/mL (25 °C)

High density facilitates phase

separation in aqueous

workups (bottom layer).

Polarity Moderate

Soluble in both polar aprotic

and non-polar aromatic

solvents.[1]

Reactivity High (Electrophile)

Susceptible to nucleophilic

attack at the sulfur atom (

-like mechanism).[1]

Solvent Compatibility & Solubility Matrix
Core Directive: 2-Cl-BSC does not have a single "solubility" value in protic solvents; it has a

reaction rate.[1] The table below categorizes solvents by their thermodynamic capacity to

dissolve 2-Cl-BSC versus their chemical compatibility.

Table 1: Solvent Selection Matrix
Solubility estimates based on structural analogy to benzenesulfonyl chloride and experimental

process data.[1]
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Solvent Class
Specific
Solvent

Solubility
Status

Stability
Rating

Application
Notes

Chlorinated
Dichloromethane

(DCM)

Very High (>1.0

g/mL)
Excellent

Preferred

solvent. Ideal for

synthesis and

extractions.[1]

Chlorinated
Chloroform (

)
Very High Excellent

Good alternative

to DCM; higher

boiling point

allows reflux.[1]

Polar Aprotic
Tetrahydrofuran

(THF)
High Good

Must be

anhydrous.[1]

Hygroscopic

nature of THF

poses hydrolysis

risk.[1]

Polar Aprotic
Ethyl Acetate

(EtOAc)
High Good

Excellent for

extraction.[1]

Avoid prolonged

storage if wet

(hydrolysis).[1]

Polar Aprotic
Acetonitrile

(MeCN)
High Good

Useful for polar

reactions; ensure

water content

<0.1%.[1]

Aromatic Toluene High Excellent

Preferred for

process scale-up

due to safety

profile vs. DCM.

[1]

Protic (Alcohol) Methanol /

Ethanol

Reacts Critical Failure DO NOT USE for

dissolution.[1]

Forms

methyl/ethyl
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sulfonates

rapidly.[1]

Protic (Water) Water
Insoluble /

Reacts
Critical Failure

Hydrolyzes to

sulfonic acid +

HCl.[1]

Decision Logic for Solvent Selection
The following decision tree illustrates the logical flow for selecting a solvent, prioritizing

chemical stability over simple dissolution.

Select Solvent for 2-Cl-BSC

Is the solvent Protic?
(Contains -OH, -NH)

STOP: Chemical Reaction
Forms Sulfonate/Sulfonic Acid

Yes (MeOH, H2O)

Is the solvent Polar?

No

Is Water Content < 0.05%?

Yes (Aprotic)

Rec: Toluene
For High Temp/Scale-up

No (Aromatic)

Dry Solvent Required
(Use Sieves/Distillation)

No

Rec: Dichloromethane (DCM)
Best General Purpose

Yes (Chlorinated)

Rec: Anhydrous THF/MeCN
For Polar Reactions

Yes (Ethers/Nitriles)

Click to download full resolution via product page
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Figure 1: Solvent selection decision tree emphasizing the exclusion of protic solvents to

prevent side reactions.[1]

Mechanistic Insight: The "Solubility" Trap
Researchers often mistake the disappearance of solid 2-Cl-BSC in alcohols for solubility.[1] In

reality, this is a solvolysis reaction.[1]

The Mechanism
Sulfonyl chlorides undergo nucleophilic substitution at the sulfur atom.[1] In the presence of

water or alcohols, the mechanism typically follows a concerted

-like pathway (or addition-elimination), where the solvent acts as the nucleophile.[1]

Hydrolysis (Water):

Result: Formation of strong acid (corrosive) and loss of electrophilic activity.[1]

Alcoholysis (Methanol/Ethanol):

Result: Formation of a sulfonate ester.[1][5] This is a common impurity in sulfonamide
synthesis if the solvent is not strictly aprotic.[1]

Kinetics Note: Research on substituted benzenesulfonyl chlorides indicates that electron-

withdrawing groups (like the 2-Chloro substituent) can accelerate nucleophilic attack compared

to the parent benzenesulfonyl chloride, making moisture control even more critical [1].[1]

Experimental Protocols
Protocol A: Gravimetric Solubility Determination
(Modified)
Standard solubility protocols must be modified to account for the low melting point and potential

reactivity of 2-Cl-BSC.

Objective: Determine the saturation limit in an inert solvent (e.g., Toluene or DCM) at 25°C.
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Preparation: Dry the solvent over 4Å molecular sieves for 24 hours. Water content must be

<50 ppm (verify by Karl Fischer titration if possible).[1]

Saturation:

Add 2-Cl-BSC dropwise (if liquid) or as solid to 10 mL of solvent in a sealed vial.[1]

Maintain temperature at 25°C using a water bath.[1]

Stir for 2 hours. Note: Extended stirring times (>24h) are unnecessary and increase

hydrolysis risk if the seal is imperfect.

Filtration:

Filter the supernatant through a 0.45 µm PTFE syringe filter (hydrophobic) into a pre-

weighed vial.

Quantification:

Evaporate the solvent under a stream of nitrogen (do not use heat >30°C to avoid

degrading the chloride).

Weigh the residue.[1]

Calculation: Solubility (

) =

(g/mL).[1]

Protocol B: Quenching & Disposal
Safe disposal of excess 2-Cl-BSC.

Setup: Prepare a 10% NaOH or saturated Sodium Bicarbonate (

) solution in a beaker.

Addition: Slowly add the 2-Cl-BSC solution to the basic aqueous mixture while stirring.
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Warning: The reaction generates HCl, which is immediately neutralized, but some heat

and

(if using bicarbonate) will be evolved.[1]

Verification: Check pH to ensure it remains basic (> pH 9).

Disposal: The resulting solution contains the sodium salt of 2-chlorobenzenesulfonic acid,

which is generally water-soluble and safer for disposal (consult local EHS regulations).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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